Musk ketone

• CAS No.: 81-14-1
• Product Name: Musk ketone
• Molecular Formula: C14H18N2O5
• Molecular Weight: 294.3 g/mol
• IUPAC Name: 4'-tert-Butyl-2',6'-dimethyl-3',5'-dinitroacetophenone
• Standard InChI: InChI=1S/C14H18N2O5/c1-7-10(9(3)17)8(2)13(16(20)21)11(14(4,5)6)12(7)15(18)19/h1-6H3
• Standard InChIKey: WXCMHFPAUCOJIG-UHFFFAOYSA-N
• SMILES: CC(C1=C(C)C([N+]([O-])=O)=C(C(C)(C)C)C([N+]([O-])=O)=C1C)=O
• Canonical SMILES: CC1=C(C(=C(C(=C1[N+](=O)[O-])C(C)(C)C)[N+](=O)[O-])C)C(=O)C
• Appearance: Solid powder
• Colorform: Yellow crystals
• Density: Relative density: 0.73 g/cu cm
• Flash Point: 168 °C (>334 °F) - closed cup
• Melting Point: 274.1 to 277.7 °F (NTP, 1992); 135.5 °C; Mp 135.5-136 °; 135.5-136°C
• Physical Description: Musk ketone is a light yellow crystalline solid. Insoluble in water. (NTP, 1992); Solid
• Description: Musk ketone is a light yellow crystalline solid. Insoluble in water. (NTP, 1992); 4'-Tert-butyl-2', 6'-dimethyl-3', 5'-dinitroacetophenone, also known as 2, 6-dimethyl-3, 5-dinitro-4-T-butylacetophenone or 2, 6-dinitro-3, 5-dimethyl-4-acetyl-tert-butylbenzene, belongs to the class of organic compounds known as alkyl-phenylketones. These are aromatic compounds containing a ketone substituted by one alkyl group, and a phenyl group. 4'-Tert-butyl-2', 6'-dimethyl-3', 5'-dinitroacetophenone exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Within the cell, 4'-tert-butyl-2', 6'-dimethyl-3', 5'-dinitroacetophenone is primarily located in the membrane (predicted from logP). 4'-Tert-butyl-2', 6'-dimethyl-3', 5'-dinitroacetophenone has a dry, fatty, and musky taste.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: Stable under recommended storage conditions.
• Solubility: Insoluble (<1 mg/ml at 68.0° F) (NTP, 1992); 6.46e-06 M; 0.00046 mg/mL; In water, 0.46 mg/L at 25 °C; Very soluble in chloroform
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: 1-(4-(1,1-dimethylethyl)-2,6-dimethyl-3,5-dinitrophenyl)ethanone; 2,6-dimethyl-3,5-dinitro-4-t-butylacetophenone; 2-acetyl-5-tert-butyl-4,6-dinitroxylene; musk ketone
• Vapor Pressure: 3.00X10-7 mm Hg at 25 °C
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• PubChem Compound: 6669
• Last Modified: Nov 11 2021